
BMS-191095: Technical Support Resource for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMS-191095

Cat. No.: B1139385 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive technical information for the handling and use of BMS-191095, a selective

mitochondrial ATP-sensitive potassium (mitoKATP) channel opener.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving BMS-191095?

A1: The recommended solvent for preparing stock solutions of BMS-191095 is dimethyl

sulfoxide (DMSO).

Q2: How should I store the solid compound and my stock solution?

A2: Solid BMS-191095 should be stored at room temperature. For long-term storage of stock

solutions, it is recommended to store them at -20°C for up to one year or at -80°C for up to two

years.[1]

Q3: Can I dissolve BMS-191095 directly in aqueous solutions like PBS or cell culture media?

A3: Direct dissolution in aqueous solutions is not recommended due to the low aqueous

solubility of BMS-191095. A concentrated stock solution should first be prepared in DMSO and

then diluted to the final working concentration in your aqueous buffer or medium.

Q4: Is BMS-191095 light-sensitive?
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A4: While there is no specific information indicating light sensitivity, it is good laboratory

practice to store stock solutions in light-protected vials and to minimize exposure to light during

experiments.
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation observed after

diluting DMSO stock solution in

aqueous buffer.

The final concentration of

BMS-191095 exceeds its

solubility limit in the aqueous

buffer. The percentage of

DMSO in the final solution is

too low.

- Ensure the final

concentration is within the

working range for your

experiment. - Increase the

percentage of DMSO in the

final solution (note: check

cellular tolerance for DMSO). -

For in vivo studies, consider

using a formulation with co-

solvents like PEG300 and

Tween-80 to improve solubility.

[1]

Inconsistent experimental

results.

Improper storage and handling

of the stock solution. Multiple

freeze-thaw cycles. Inaccurate

pipetting of the viscous DMSO

stock.

- Aliquot the stock solution into

single-use vials to avoid

repeated freeze-thaw cycles. -

Ensure the stock solution is

completely thawed and

vortexed before use. - Use a

positive displacement pipette

or reverse pipetting technique

for accurate measurement of

viscous DMSO solutions.

Compound appears difficult to

dissolve in DMSO.

The concentration is too high,

or the compound requires

energy to fully dissolve.

- Use sonication to aid

dissolution, especially for

higher concentrations.[2] -

Gently warm the solution (be

cautious with temperature to

avoid degradation). - Ensure

you are using a fresh,

anhydrous grade of DMSO, as

absorbed water can affect

solubility.[2]
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Quantitative Data Summary
The solubility of BMS-191095 in various solvents is summarized in the table below. Data for

ethanol and water are not readily available, and the compound is presumed to have low

solubility in these solvents.

Solvent Solubility

DMSO 20 mg/mL[3]

100 mg/mL (with sonication)

Ethanol
Data not available; expected to be poorly

soluble.

Water
Data not available; expected to be poorly

soluble.

Experimental Protocols
Preparation of a 25 mg/mL Stock Solution in DMSO
Materials:

BMS-191095 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh out the desired amount of BMS-191095 powder in a suitable container.

Add the appropriate volume of DMSO to achieve a final concentration of 25 mg/mL. For

example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 25 mg of BMS-191095.
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Vortex the solution thoroughly until the solid is completely dissolved.

If dissolution is slow, sonicate the vial for a few minutes to facilitate the process.

Once fully dissolved, aliquot the stock solution into single-use, light-protected vials.

Store the aliquots at -20°C or -80°C.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Step 1: Weighing

Step 2: Dissolution

Step 3: Storage

Weigh BMS-191095 Powder

Add Anhydrous DMSO

Vortex Thoroughly

Sonicate if Necessary

Aliquot into Vials

Store at -20°C or -80°C
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Caption: Workflow for BMS-191095 Stock Solution Preparation.

Signaling Pathway: Action of BMS-191095
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Caption: Signaling Cascade Initiated by BMS-191095.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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